methyl 2-(4,4-difluorocyclohexyl)-2-hydroxyacetate
Description
The compound “methyl 2-(4,4-difluorocyclohexyl)-2-hydroxyacetate” is likely a derivative of cyclohexane, where two hydrogen atoms on the cyclohexane ring have been replaced by fluorine atoms, and an ester group (methyl 2-hydroxyacetate) has been added .
Molecular Structure Analysis
The molecular structure of “this compound” would likely involve a six-membered cyclohexane ring with two fluorine atoms attached, and an ester group attached to the ring .Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4,4-difluorocyclohexyl)-2-hydroxyacetate involves the reaction of 4,4-difluorocyclohexanone with methyl 2-hydroxyacetate in the presence of a base catalyst.", "Starting Materials": [ "4,4-difluorocyclohexanone", "methyl 2-hydroxyacetate", "base catalyst" ], "Reaction": [ "Step 1: Dissolve 4,4-difluorocyclohexanone and methyl 2-hydroxyacetate in a suitable solvent such as ethanol or methanol.", "Step 2: Add a base catalyst such as sodium hydroxide or potassium carbonate to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then extract the product with a suitable organic solvent such as diethyl ether or dichloromethane.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS No. |
2001993-28-6 |
Molecular Formula |
C9H14F2O3 |
Molecular Weight |
208.20 g/mol |
IUPAC Name |
methyl 2-(4,4-difluorocyclohexyl)-2-hydroxyacetate |
InChI |
InChI=1S/C9H14F2O3/c1-14-8(13)7(12)6-2-4-9(10,11)5-3-6/h6-7,12H,2-5H2,1H3 |
InChI Key |
QBPKXOPBGOJMGU-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C(C1CCC(CC1)(F)F)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
